Bismuth-catalyzed allylation of para-quinone methides†

Chemical Communications Pub Date: 2017-01-03 DOI: 10.1039/C6CC06605D

Abstract

An efficient 1,6-allylation addition of para-quinone methides to allylboronic acid pinacol ester catalyzed by bismuth(III) triflate was developed. The reaction proceeded smoothly in high yields under mild conditions with only 0.5–5 mol% catalyst.

Graphical abstract: Bismuth-catalyzed allylation of para-quinone methides
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